Cas no 2680859-88-3 (3-({(benzyloxy)carbonyl(4,6-dimethylpyrimidin-2-yl)amino}methyl)benzoic acid)

• Product Name: 3-({(benzyloxy)carbonyl(4,6-dimethylpyrimidin-2-yl)amino}methyl)benzoic acid
• CAS No: 2680859-88-3
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• CID: 5626738
• PubChem ID: 165920905
• Update Time: 2025-06-09

3-({(benzyloxy)carbonyl(4,6-dimethylpyrimidin-2-yl)amino}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(benzyloxy)carbonyl](4,6-dimethylpyrimidin-2-yl)amino}methyl)benzoic acid
• 2680859-88-3
• EN300-28302700
• 3-({(benzyloxy)carbonyl(4,6-dimethylpyrimidin-2-yl)amino}methyl)benzoic acid

• Inchi： 1S/C22H21N3O4/c1-15-11-16(2)24-21(23-15)25(13-18-9-6-10-19(12-18)20(26)27)22(28)29-14-17-7-4-3-5-8-17/h3-12H,13-14H2,1-2H3,(H,26,27)
• InChI Key： SXKNKIFWHIDIDF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1N=C(C)C=C(C)N=1)CC1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 92.6Ų

Additional information on 3-({(benzyloxy)carbonyl(4,6-dimethylpyrimidin-2-yl)amino}methyl)benzoic acid

Comprehensive Overview of 3-({(benzyloxy)carbonyl(4,6-dimethylpyrimidin-2-yl)amino}methyl)benzoic acid (CAS No. 2680859-88-3)

The compound 3-({(benzyloxy)carbonyl(4,6-dimethylpyrimidin-2-yl)amino}methyl)benzoic acid (CAS No. 2680859-88-3) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a benzyloxycarbonyl group, a 4,6-dimethylpyrimidin-2-yl moiety, and a benzoic acid derivative, making it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeted therapies and enzyme inhibition.

In recent years, the demand for custom synthesis intermediates like 3-({(benzyloxy)carbonyl(4,6-dimethylpyrimidin-2-yl)amino}methyl)benzoic acid has surged, driven by advancements in precision medicine and small-molecule drug design. This compound's multifunctional groups allow for selective modifications, enabling scientists to explore its role in kinase inhibition and receptor binding. Its CAS No. 2680859-88-3 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the key features of this compound is its benzyloxycarbonyl-protected amine, which provides stability during synthetic processes. The 4,6-dimethylpyrimidin-2-yl component is particularly noteworthy, as pyrimidine derivatives are widely studied for their antimicrobial and anticancer properties. Additionally, the benzoic acid segment offers opportunities for further derivatization, such as esterification or amide formation, to enhance bioavailability or target specificity.

From an industrial perspective, 3-({(benzyloxy)carbonyl(4,6-dimethylpyrimidin-2-yl)amino}methyl)benzoic acid is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such compounds with minimal waste. This aligns with global trends toward environmentally friendly pharmaceuticals and reduced carbon footprint in chemical manufacturing.

The compound’s structural complexity also makes it a valuable tool for computational chemistry studies. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) analyses frequently utilize derivatives of this molecule to predict interactions with biological targets. Such applications are critical in AI-driven drug discovery, where machine learning models accelerate the identification of promising candidates.

In summary, 3-({(benzyloxy)carbonyl(4,6-dimethylpyrimidin-2-yl)amino}methyl)benzoic acid (CAS No. 2680859-88-3) represents a cutting-edge compound at the intersection of organic synthesis, drug development, and computational biology. Its multifaceted applications and adaptability to modern research methodologies ensure its continued prominence in scientific literature and industrial applications.